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Compound of Interest

Compound Name: ARP101

Cat. No.: B1665175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ARP101 is a potent and selective small-molecule inhibitor of Matrix Metalloproteinase-2 (MMP-

2), an enzyme implicated in the degradation of the extracellular matrix and associated with

pathological processes such as tumor invasion and metastasis. Beyond its primary inhibitory

function, ARP101 has been identified as a significant inducer of autophagy-associated cell

death in cancer cells and an activator of the nuclear factor erythroid 2-related factor 2 (Nrf2)

signaling pathway, a key regulator of cellular antioxidant responses. This guide provides a

comprehensive overview of the biochemical properties, mechanisms of action, and

experimental protocols related to ARP101, intended to serve as a resource for researchers in

oncology, cell biology, and drug development.

Core Compound Properties
ARP101, with the IUPAC name (2R)-N-hydroxy-3-methyl-2-[(4-phenylphenyl)sulfonyl-propan-2-

yloxyamino]butanamide, is a hydroxamic acid derivative. Its fundamental chemical and physical

properties are summarized below.
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Property Value

CAS Number 849773-63-3

Molecular Formula C₂₀H₂₆N₂O₅S

Molecular Weight 406.5 g/mol

Appearance Powder

Solubility
Soluble in DMSO (up to 100 mM) and ethanol

(up to 25 mM)

Storage Desiccate at -20°C

Quantitative Data: Inhibitory Activity and Selectivity
ARP101 exhibits high potency and selectivity for MMP-2 over other matrix metalloproteinases.

The following table summarizes the available half-maximal inhibitory concentration (IC₅₀)

values, demonstrating its selectivity profile.

Target Enzyme IC₅₀ (nM)
Selectivity (Fold vs. MMP-
2)

MMP-2 0.81[1] 1

MMP-1 486[1] ~600[1]

MMP-9 - ~100 (over MMP-1)[2]

MMP-3 4500 ~5555

MMP-7 >50000 >61728

Note: The selectivity for MMP-9 over MMP-1 has been reported, but a direct IC₅₀ value for

ARP101 against MMP-9 was not consistently found in the reviewed literature.

Signaling Pathways and Mechanisms of Action
ARP101 exerts its biological effects through three primary mechanisms: inhibition of MMP-2,

induction of autophagy, and activation of the Nrf2 pathway.
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MMP-2 Inhibition
As a selective inhibitor, ARP101 directly targets the enzymatic activity of MMP-2, a key enzyme

in the degradation of type IV collagen, a major component of the basement membrane. By

inhibiting MMP-2, ARP101 can impede cancer cell invasion and metastasis. The inhibition of

proMMP-2 activation has been observed in U87 glioblastoma cells.[3]

Induction of Autophagy
ARP101 has been shown to be a potent inducer of autophagy, a cellular process involving the

degradation of cellular components through the lysosomal machinery.[4] This process is

characterized by the formation of autophagosomes and the conversion of cytosolic

microtubule-associated protein 1A/1B-light chain 3 (LC3-I) to its lipidated form (LC3-II), which is

recruited to the autophagosome membrane. ARP101-induced autophagy can lead to cell death

in cancer cells.[5]
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Caption: ARP101 induces autophagy, leading to the formation of autophagosomes and cell

death.

Nrf2 Signaling Pathway Activation
ARP101 activates the Nrf2 signaling pathway, a critical regulator of the cellular antioxidant

response. Under basal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated

protein 1 (Keap1), which facilitates its degradation. ARP101 treatment can lead to the

dissociation of Nrf2 from Keap1, allowing Nrf2 to translocate to the nucleus. In the nucleus,

Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of its target

genes, leading to the transcription of antioxidant and cytoprotective enzymes.
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Caption: ARP101 disrupts the Keap1-Nrf2 complex, leading to Nrf2 nuclear translocation and

gene expression.

Experimental Protocols
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The following are detailed methodologies for key experiments involving ARP101.

MMP-2 Inhibition Assay (Gelatin Zymography)
This protocol assesses the ability of ARP101 to inhibit the enzymatic activity of MMP-2.

Materials:

Conditioned media from cells expressing MMP-2 (e.g., U87 glioblastoma cells).[3]

ARP101 stock solution (in DMSO).

SDS-PAGE gels containing 1 mg/mL gelatin.

Zymogram renaturing buffer (e.g., 2.5% Triton X-100 in water).

Zymogram developing buffer (e.g., 50 mM Tris-HCl pH 7.5, 200 mM NaCl, 5 mM CaCl₂,

0.02% Brij-35).

Coomassie Brilliant Blue staining solution.

Destaining solution (e.g., 40% methanol, 10% acetic acid).

Procedure:

Treat conditioned media containing MMP-2 with various concentrations of ARP101 or vehicle

control (DMSO) for a specified incubation period (e.g., 30 minutes at 37°C).

Mix the treated samples with non-reducing sample buffer and load onto a gelatin-containing

SDS-PAGE gel without prior boiling.

Perform electrophoresis at 4°C.

After electrophoresis, wash the gel twice for 30 minutes each in zymogram renaturing buffer

at room temperature to remove SDS.

Incubate the gel in zymogram developing buffer overnight at 37°C.

Stain the gel with Coomassie Brilliant Blue for 1-2 hours.
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Destain the gel until clear bands of gelatinolysis appear against a blue background.

Quantify the clear bands using densitometry. A reduction in the size and intensity of the

bands in the presence of ARP101 indicates inhibition of MMP-2 activity.

Autophagy Induction Assay (LC3-I to LC3-II Conversion
via Western Blot)
This protocol determines the induction of autophagy by monitoring the conversion of LC3-I to

LC3-II.

Materials:

Cancer cell line of interest (e.g., HeLa or Neuro2A).

ARP101 stock solution (in DMSO).

Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors.

BCA protein assay kit.

SDS-PAGE gels (e.g., 4-20% gradient gel).

PVDF membrane.

Blocking buffer (e.g., 5% non-fat dry milk in TBST).

Primary antibody against LC3B.

HRP-conjugated secondary antibody.

Chemiluminescent substrate.

Procedure:

Seed cells and allow them to adhere overnight.
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Treat cells with various concentrations of ARP101 or vehicle control for the desired time

period (e.g., 24 hours). A positive control for autophagy induction (e.g., rapamycin or

starvation) and a lysosomal inhibitor (e.g., chloroquine or bafilomycin A1) to assess

autophagic flux should be included.

Wash cells with ice-cold PBS and lyse with lysis buffer.

Determine protein concentration using a BCA assay.

Load equal amounts of protein per lane on an SDS-PAGE gel.

Transfer proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary anti-LC3B antibody overnight at 4°C.

Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody

for 1 hour at room temperature.

Wash the membrane again and develop with a chemiluminescent substrate.

Image the blot. An increase in the band intensity of LC3-II (typically migrating at ~14-16 kDa)

relative to LC3-I (~16-18 kDa) indicates autophagy induction.

Nrf2 Nuclear Translocation Assay (Immunofluorescence)
This protocol visualizes the translocation of Nrf2 from the cytoplasm to the nucleus upon

ARP101 treatment.[1][6]

Materials:

Cells of interest cultured on glass coverslips.

ARP101 stock solution (in DMSO).

4% paraformaldehyde (PFA) in PBS for fixation.

Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS).
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Blocking buffer (e.g., 1% BSA in PBST).

Primary antibody against Nrf2.

Fluorophore-conjugated secondary antibody.

DAPI for nuclear counterstaining.

Antifade mounting medium.

Procedure:

Seed cells on glass coverslips and allow them to adhere.

Treat cells with ARP101 or vehicle control for the desired time.

Wash cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

Wash with PBS and permeabilize with permeabilization buffer for 10 minutes.

Wash with PBS and block with blocking buffer for 1 hour.

Incubate with the primary anti-Nrf2 antibody in blocking buffer overnight at 4°C.

Wash with PBST and incubate with the fluorophore-conjugated secondary antibody in

blocking buffer for 1 hour at room temperature in the dark.

Wash with PBST and counterstain nuclei with DAPI for 5 minutes.

Wash with PBS and mount the coverslips on microscope slides using antifade mounting

medium.

Visualize the cells using a fluorescence or confocal microscope. An increase in the co-

localization of the Nrf2 signal with the DAPI signal in ARP101-treated cells compared to

control cells indicates nuclear translocation.

Conclusion
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ARP101 is a multifaceted compound with significant potential in cancer research. Its ability to

selectively inhibit MMP-2, a key driver of metastasis, combined with its capacity to induce

autophagy-associated cell death and activate the cytoprotective Nrf2 pathway, makes it a

valuable tool for investigating novel anti-cancer therapeutic strategies. The experimental

protocols and data presented in this guide are intended to facilitate further research into the

mechanisms and applications of ARP101. As with any experimental compound, appropriate

safety precautions and handling procedures should be followed. This compound is for research

use only and is not intended for human consumption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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